molecular formula C11H14Si B098534 Methylphenyldivinylsilane CAS No. 17983-32-3

Methylphenyldivinylsilane

Cat. No.: B098534
CAS No.: 17983-32-3
M. Wt: 174.31 g/mol
InChI Key: AMGAACTXBLZKQR-UHFFFAOYSA-N
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Description

Methylphenyldivinylsilane is a useful research compound. Its molecular formula is C11H14Si and its molecular weight is 174.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

17983-32-3

Molecular Formula

C11H14Si

Molecular Weight

174.31 g/mol

IUPAC Name

bis(ethenyl)-methyl-phenylsilane

InChI

InChI=1S/C11H14Si/c1-4-12(3,5-2)11-9-7-6-8-10-11/h4-10H,1-2H2,3H3

InChI Key

AMGAACTXBLZKQR-UHFFFAOYSA-N

SMILES

C[Si](C=C)(C=C)C1=CC=CC=C1

Canonical SMILES

C[Si](C=C)(C=C)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

158 ml of a solution of vinylmagnesium chloride in THF is added dropwise using a dropping funnel in 1 h at room temperature under nitrogen to 13.1 ml of a solution of dimethoxymethylphenyldivinylsilane in 36 ml of anhydrous THF. The temperature is controlled with a water bath. After addition, the mixture is stirred at room temperature for 16 h and then refluxed for 2 h. 40 ml of H2O is then added and the mixture is stirred for 30 min. The white precipitate that forms is filtered and is then rinsed with ethyl acetate. The filtrate is extracted with ethyl acetate twice. The organic phases are combined, washed with a saturated aqueous solution of sodium chloride, dried over magnesium sulfate and concentrated under vacuum. 12.56 g of methyl-phenyl-divinyl-silane is obtained in the form of a clear yellow oil, which is then used without further purification.
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